Cas no 26362-25-4 ((2S,3R,5R,9R,10R,13R,14S,17S)-17-[(3R)-2,3-Dihydroxy-6-methylhept-5-en-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one)

• Product Name: (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(3R)-2,3-Dihydroxy-6-methylhept-5-en-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• CAS No: 26362-25-4
• MF: C₂₇H₄₂O₆
• MW: 462.618789196014
• CID: 258574
• Update Time: 2024-02-29

(2S,3R,5R,9R,10R,13R,14S,17S)-17-[(3R)-2,3-Dihydroxy-6-methylhept-5-en-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one Chemical and Physical Properties

Names and Identifiers

• Cholesta-7,24-dien-6-one,2,3,14,20,22-pentahydroxy-, (2b,3b,5b,22R)-
• (20ξ,22R)-2β,3β,14,20,22-Pentahydroxy-5β-cholesta-7,24-dien-6-one
• Stachysterone C
• 5b-Cholesta-7,24-dien-6-one, 2b,3b,14,20,22-pentahydroxy- (8CI)
• (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(3R)-2,3-Dihydroxy-6-methylhept-5-en-2-yl]-2,3,14-trihydroxy-10,13
• (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(3R)-2,3-Dihydroxy-6-methylhept-5-en-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one

• Inchi： 1S/C27H42O6/c1-15(2)6-7-23(31)26(5,32)22-9-11-27(33)17-12-19(28)18-13-20(29)21(30)14-24(18,3)16(17)8-10-25(22,27)4/h6,12,16,18,20-23,29-33H,7-11,13-14H2,1-5H3/t16-,18-,20+,21-,22-,23+,24+,25+,26?,27+/m0/s1
• InChI Key： WBOQDRZZNALTIW-VUMURMMZSA-N
• SMILES： O[C@@]12CC[C@H](C(C)([C@@H](C/C=C(\C)/C)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 876
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives